Cas no 6807-83-6 (Trifolirhizin)

• Product Name: Trifolirhizin
• CAS No: 6807-83-6
• MF: C₂₂H₂₂O₁₀
• MW: 446.404087543488
• MDL: MFCD00238700
• CID: 95036
• PubChem ID: 329824846
• Update Time: 2025-04-18

Trifolirhizin Chemical and Physical Properties

Names and Identifiers

• TRIFOLIRHIZIN
• TRIFOLIRHIZIN(P)
• N1959
• (−)-Maackiain 3-O-glucoside
• (-)-Maackiain-3-O-glucoside
• Maackiain glucoside
• [ "Maackiain glucoside" ]
• trifolrhizin
• Sophojaponicin B2
• (-)-Maackiain 3-O-glucoside
• Trifolirhizin, >=95% (LC/MS-ELSD)
• Trifolirhizin;(-)-Maackiain-3-O-glucoside
• W1519
• C10538
• 807T836
• 6807-83-6
• (2S,3R,4S,5S,6R)-2-(((6aR,12aR)-6a,12a-Dihydro-6H-[1,3]dioxolo[4',5':5,6]benzofuro[3,2-c]chromen-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• Q27108480
• Q-100766
• AKOS030632879
• CHEBI:9714
• MFCD00238700
• NCGC00169980-03
• CCG-269193
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-[[(1R,12R)-5,7,11,19-tetraoxapentacyclo[10.8.0.02,10.04,8.013,18]icosa-2,4(8),9,13(18),14,16-hexaen-16-yl]oxy]oxane-3,4,5-triol
• DTXSID70987516
• NCGC00169980-01
• CHEMBL454878
• BRD-K43094903-001-01-3
• beta-D-Glucopyranoside, 6a,12a-dihydro-6H-(1,3)dioxolo(5,6)benzofuro(3,2-c)(1)benzopyran-3-yl, (6aR-cis)-
• HY-N0616
• CS-0009612
• s9425
• ACon1_002295
• FT-0645059
• LS-14934
• Sophojaponicin B1
• DA-68330
• VGSYCWGXBYZLLE-QEEQPWONSA-N
• Trifolirhizin

• MDL： MFCD00238700
• Inchi： 1S/C22H22O10/c23-6-17-18(24)19(25)20(26)22(32-17)30-9-1-2-10-13(3-9)27-7-12-11-4-15-16(29-8-28-15)5-14(11)31-21(10)12/h1-5,12,17-26H,6-8H2/t12-,17+,18+,19-,20+,21-,22+/m0/s1
• InChI Key： VGSYCWGXBYZLLE-QEEQPWONSA-N
• SMILES： O1C2C=C3C(=CC=2[C@@H]2COC4C=C(C=CC=4[C@H]12)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)OCO3

Computed Properties

• Exact Mass: 446.12100
• Monoisotopic Mass: 446.12129689 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136
• Molecular Weight: 446.4
• XLogP3: 0.6

Experimental Properties

• Color/Form: Powder
• Density: 1.590
• Melting Point: 142-144°C
• Boiling Point: 658.7℃/760mmHg
• Flash Point: 352.2±31.5 °C
• Refractive Index: 1.68
• PSA: 136.30000
• LogP: 0.20370

Trifolirhizin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H410
• Warning Statement： P273-P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 50
• Safety Instruction： 61
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

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